2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile

• IUPAC Name: 2-[(E)-[(6-methyl-4-phenylquinazolin-2-yl)hydrazinylidene]methyl]benzonitrile
• InChI: InChI=1S/C23H17N5/c1-16-11-12-21-20(13-16)22(17-7-3-2-4-8-17)27-23(26-21)28-25-15-19-10-6-5-9-18(19)14-24/h2-13,15H,1H3,(H,26,27,28)/b25-15+
• InChI Key: YHDPPNLENUXOBE-MFKUBSTISA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)NN=CC4=CC=CC=C4C#N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)N/N=C/C4=CC=CC=C4C#N
• Molecular Formula: C23H17N5
• Molecular Weight: 363.4 g/mol

Description

2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile, also known as CQNB, is a chemical compound that has been widely studied for its potential applications in scientific research. CQNB is a member of the quinazoline family of compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile involves its binding to the M1 muscarinic acetylcholine receptor. This receptor is a G protein-coupled receptor that is activated by the neurotransmitter acetylcholine. When acetylcholine binds to the receptor, it activates a signaling pathway that leads to the activation of various enzymes and ion channels. 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile blocks this pathway by binding to the receptor and preventing acetylcholine from binding.
Biochemical and Physiological Effects
2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has a wide range of biochemical and physiological effects. In addition to its effects on the M1 muscarinic acetylcholine receptor, 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of acetylcholine. 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has also been shown to have anticonvulsant and analgesic effects.

Advantages and Limitations for Lab Experiments

2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has several advantages for use in lab experiments. It is a potent antagonist of the M1 muscarinic acetylcholine receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile is also relatively easy to synthesize and purify, which makes it readily available for use in experiments.
One limitation of 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile is that it is not selective for the M1 muscarinic acetylcholine receptor and can also bind to other receptors in the muscarinic acetylcholine receptor family. This can make it difficult to interpret the results of experiments that use 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile as a tool. Additionally, 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for research on 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile. One area of research is the development of more selective antagonists of the M1 muscarinic acetylcholine receptor. These compounds could be used to study the role of this receptor in various physiological processes with greater specificity.
Another area of research is the development of new applications for 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile. For example, 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile could be used as a tool for studying the role of the M1 muscarinic acetylcholine receptor in the development of cancer, as this receptor has been shown to be involved in cell proliferation and survival in various types of cancer.
Conclusion
In conclusion, 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile is a chemical compound that has been widely studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there are some limitations to the use of 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile as a tool in scientific research, it remains a valuable compound for studying the role of the M1 muscarinic acetylcholine receptor in various physiological processes.

Synthesis Methods

The synthesis of 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile involves the reaction of 6-methyl-4-phenyl-2-quinazolinone with hydrazine hydrate and 2-chlorobenzonitrile. The reaction is carried out in the presence of a catalyst such as potassium hydroxide and results in the formation of 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile as a yellow solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has been shown to be a potent antagonist of the M1 muscarinic acetylcholine receptor. This receptor is involved in a wide range of physiological processes, including learning and memory, attention, and motor control. By blocking this receptor, 2-[2-(6-methyl-4-phenyl-2-quinazolinyl)carbonohydrazonoyl]benzonitrile has the potential to be used in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.